Cas no 2680687-96-9 (benzyl N-(4-sulfanylbutyl)carbamate)

• Product Name: benzyl N-(4-sulfanylbutyl)carbamate
• CAS No: 2680687-96-9
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 5646496
• PubChem ID: 165943796
• Update Time: 2025-10-29

benzyl N-(4-sulfanylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28276909
• benzyl N-(4-sulfanylbutyl)carbamate
• 2680687-96-9

• Inchi： 1S/C12H17NO2S/c14-12(13-8-4-5-9-16)15-10-11-6-2-1-3-7-11/h1-3,6-7,16H,4-5,8-10H2,(H,13,14)
• InChI Key： RALKBRXBJZRYKN-UHFFFAOYSA-N
• SMILES： SCCCCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.3Ų

Additional information on benzyl N-(4-sulfanylbutyl)carbamate

Benzyl N-(4-Sulfanylbutyl)carbamate: A Comprehensive Overview

Benzyl N-(4-sulfanylbutyl)carbamate, identified by the CAS number 2680687-96-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as benzyl (4-merbutyl)carbamate, is characterized by its unique structure, which combines a benzyl group with a sulfanylbutyl moiety. The molecule's structure and functional groups make it a versatile compound with potential applications in drug design and material science.

The synthesis of benzyl N-(4-sulfanylbutyl)carbamate involves a series of well-established organic reactions. Typically, the compound is synthesized through the reaction of benzyl chloride with 4-sulfanylbutan-1-amine in the presence of a base, followed by carbamate formation. This process ensures the formation of a stable amide bond between the benzyl group and the sulfanylbutyl chain. Recent studies have explored alternative synthetic pathways, including microwave-assisted synthesis and enzymatic catalysis, to improve yield and reduce reaction time.

The structural features of benzyl N-(4-sulfanylbutyl)carbamate contribute to its unique chemical properties. The benzyl group imparts aromatic stability, while the sulfanylbutyl chain introduces flexibility and potential for hydrogen bonding. These properties make the compound an attractive candidate for use as an intermediate in drug synthesis. For instance, researchers have investigated its role in the development of bioactive molecules targeting various therapeutic areas, including cancer and inflammation.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of benzyl N-(4-sulfanylbutyl)carbamate. Molecular docking studies have revealed that the compound exhibits potential binding affinity to several protein targets, suggesting its role as a lead compound in drug discovery. Furthermore, spectroscopic analyses have provided insights into its conformational flexibility and electronic properties, which are critical for understanding its reactivity and stability.

In terms of applications, benzyl N-(4-sulfanylbutyl)carbamate has shown promise in polymer chemistry as well. Its ability to form stable amide bonds makes it a potential candidate for use in polymeric materials with tailored mechanical properties. Researchers are exploring its incorporation into biodegradable polymers for applications in tissue engineering and drug delivery systems.

The environmental impact of benzyl N-(4-sulfanylbutyl)carbamate has also been a topic of recent research. Studies on its biodegradation pathways suggest that it can be metabolized by microbial communities under specific conditions, reducing its persistence in the environment. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, benzyl N-(4-sulfanylbutyl)carbamate, with its unique structure and versatile properties, continues to be a focal point in various scientific disciplines. From drug discovery to materials science, this compound offers numerous opportunities for innovation. As research progresses, particularly in areas such as computational modeling and green chemistry, we can expect further insights into its potential applications and environmental implications.